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Compound of Interest |

2,4-Difluoro-5-iodobenzoyl
Compound Name:
chloride
CAS No.: 1131640-48-6
Cat. No.: B1399715
- 7

2,4-Difluoro-5-iodobenzoyl chloride is a highly functionalized aromatic acyl chloride, a class
of reagents that are fundamental building blocks in modern organic synthesis. The strategic
placement of three distinct halogen atoms on the benzene ring imparts unique reactivity and
makes it a valuable intermediate for introducing complex functionalities into target molecules.
The electron-withdrawing nature of the two fluorine atoms and the acyl chloride group activates
the aromatic ring for certain transformations, while the iodine atom provides a versatile handle
for cross-coupling reactions. This guide offers a comprehensive overview of the core
physicochemical properties, safety considerations, and synthetic utility of 2,4-Difluoro-5-
iodobenzoyl chloride for professionals in the fields of medicinal chemistry and materials
science.

Physicochemical Properties

A precise understanding of the physicochemical properties of a reagent is paramount for its
effective use in experimental design. The key properties of 2,4-Difluoro-5-iodobenzoyl
chloride are summarized below.
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Property Value Source
CAS Number 1131640-48-6 [1]
Molecular Formula C7H2CIF210 [1]
Molecular Weight 302.44 g/mol [1]
Density Data not available

SMILES O=C(Cl)C1=CC(l)=C(F)C=C1F [1]

Note on Density: An experimentally determined density for 2,4-Difluoro-5-iodobenzoyl
chloride is not readily available in the searched literature. For reference, the densities of
structurally related compounds are 2.001 g/cms3 for 2-Fluoro-5-iodobenzoyl chloride and
approximately 1.42 g/cm? for 2,4-Difluorobenzoyl chloride.[2][3]

Chemical Structure and Reactivity

The reactivity of 2,4-Difluoro-5-iodobenzoyl chloride is dictated by the interplay of its
functional groups.

Figure 1: Structure and key reactive sites of 2,4-Difluoro-5-iodobenzoyl chloride.

« Acyl Chloride: This is the most reactive site, readily undergoing nucleophilic acyl substitution
with alcohols, amines, and other nucleophiles to form esters, amides, and ketones,
respectively.

 lodine Atom: The carbon-iodine bond is susceptible to oxidative addition, making it an
excellent substrate for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck,
and Sonogashira couplings. This allows for the introduction of a wide variety of substituents
at this position.

e Fluorine Atoms: The two fluorine atoms are strong electron-withdrawing groups, which can
influence the regioselectivity of reactions on the aromatic ring and can also be sites for
nucleophilic aromatic substitution under certain conditions.

Safety and Handling
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A Safety Data Sheet (SDS) for 2,4-Difluoro-5-iodobenzoyl chloride (CAS 1131640-48-6) was
not available in the conducted searches. However, based on the SDS for structurally similar
compounds such as 2-iodo-benzoyl chloride, 4-iodobenzoyl chloride, and 2,4-difluorobenzoyl
chloride, the following hazards and precautions can be inferred.[4][5][6]

GHS Hazard Classification (Inferred):
o Skin Corrosion/Irritation: Category 1B/1C. Causes severe skin burns and eye damage.[4][5]
e Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[4][5]

» Moisture Sensitive: Reacts with water, potentially liberating toxic gas (hydrogen chloride and
hydrogen iodide).[4]

Handling and Personal Protective Equipment (PPE):

Precaution Rationale

Work in a fume hood To avoid inhalation of corrosive vapors.

Wear chemical-resistant gloves, lab coat, and )
To prevent skin and eye contact.
safety goggles

Handle under an inert atmosphere (e.g., ] ] ] )
] To prevent reaction with atmospheric moisture.
nitrogen or argon)

Store in a cool, dry, well-ventilated area away To ensure stability and prevent hazardous

from incompatible materials reactions.

First Aid Measures (Inferred):

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek immediate medical attention.[4][6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[6]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Synthetic Applications and Protocols

The primary utility of 2,4-Difluoro-5-iodobenzoyl chloride lies in its role as a versatile
intermediate in multi-step syntheses.

Potential Applications in Drug Discovery

The structural motifs present in this molecule are of significant interest in medicinal chemistry.
The difluorobenzoyl moiety is found in a number of biologically active compounds. The iodine
atom allows for the late-stage functionalization of a drug candidate, which is a powerful
strategy in lead optimization. Related compounds, such as 2,4-dichloro-5-fluorobenzoyl
chloride, are used in the synthesis of broad-spectrum antibiotics and antipsychotic drugs.

Representative Experimental Protocol: Synthesis of 2,4-
Difluoro-5-iodobenzoyl chloride

The following is a plausible, general protocol for the synthesis of 2,4-Difluoro-5-iodobenzoyl
chloride from the corresponding carboxylic acid, based on established methods for converting
carboxylic acids to acyl chlorides.[7]

Reaction: 2,4-Difluoro-5-iodobenzoic acid - 2,4-Difluoro-5-iodobenzoyl chloride

Materials:

2,4-Difluoro-5-iodobenzoic acid

Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)z2)

Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

N,N-Dimethylformamide (DMF) (catalytic amount if using oxalyl chloride)

Procedure:
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To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a nitrogen inlet, add 2,4-Difluoro-5-iodobenzoic acid.

Add anhydrous DCM (or DCE) to dissolve the acid.

Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the solution at room
temperature. If using oxalyl chloride, a catalytic amount of DMF should be added.

The reaction mixture is then heated to reflux and stirred for several hours. The progress of
the reaction can be monitored by TLC or by observing the cessation of gas evolution (HCI
and SO2).

After the reaction is complete, the excess thionyl chloride and the solvent are removed under
reduced pressure using a rotary evaporator.

The crude 2,4-Difluoro-5-iodobenzoyl chloride can be purified by vacuum distillation.
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Click to download full resolution via product page

Figure 2: General workflow for the synthesis of 2,4-Difluoro-5-iodobenzoyl chloride.

Conclusion

2,4-Difluoro-5-iodobenzoyl chloride is a valuable and highly reactive building block for
organic synthesis. Its trifunctional nature provides chemists with a powerful tool for the
construction of complex molecules with applications in drug discovery and materials science.
While some of its physical properties are not yet fully characterized, its reactivity can be reliably
predicted based on its constituent functional groups. Proper handling and safety precautions
are essential when working with this and related acyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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